Cas no 1805421-04-8 (2-Bromo-3-fluoro-5-methylaniline)

• Product Name: 2-Bromo-3-fluoro-5-methylaniline
• CAS No: 1805421-04-8
• MF: C₇H₇BrFN
• MW: 204.040
• MDL: MFCD28739689
• CID: 3041283
• PubChem ID: 118995509
• Update Time: 2024-11-01

2-Bromo-3-fluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-methylaniline
• MFCD28739689
• AKOS027353838
• SB77464
• C73463
• DS-12525
• 1805421-04-8
• Benzenamine, 2-bromo-3-fluoro-5-methyl-
• SCHEMBL21957498
• SY073709
• DB-217050
• CS-0153358

• MDL： MFCD28739689
• Inchi： InChI=1S/C7H7BrFN/c1-4-2-5(9)7(8)6(10)3-4/h2-3H,10H2,1H3
• InChI Key： PNSMOWSOJAKJGX-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)F)Br)N

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.589±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.8±35.0 ºC (760 Torr),
• Flash Point: 106.1±25.9 ºC,
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),